Cas no 2172588-43-9 (5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2172588-43-9
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 6004708
• PubChem ID: 165484495
• Update Time: 2025-10-30

5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid
• 5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid
• EN300-1267918
• 2172588-43-9

• Inchi： 1S/C15H16N2O2S/c1-15(2)5-9(15)12-16-11(14(18)19)10-8(7-3-4-7)6-20-13(10)17-12/h6-7,9H,3-5H2,1-2H3,(H,18,19)
• InChI Key： YWWBPLXMWWZKAB-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C(C(=O)O)N=C(C3CC3(C)C)N=C12)C1CC1

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.3Ų

Additional information on 5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno2,3-dpyrimidine-4-carboxylic acid

5-Cyclopropyl-2-(2,2-Dimethylcyclopropyl)Thieno[2,3-d]Pyrimidine-4-Carboxylic Acid: A Comprehensive Overview

The compound 5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid, identified by the CAS number NO. 176888-43-9, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and structural versatility. The molecule's unique combination of a cyclopropyl group and a thienopyrimidine core makes it an intriguing subject for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the final product, making it more suitable for biological testing. The incorporation of a cyclopropyl group into the structure introduces steric hindrance and unique electronic properties, which are crucial for modulating the compound's pharmacokinetic profiles.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. Preclinical studies have demonstrated that it exhibits potent activity against various disease targets, including cancer and inflammatory disorders. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes involved in tumor progression. The compound's ability to selectively target these enzymes while minimizing off-target effects underscores its potential as a therapeutic agent with reduced side effects.

The structural uniqueness of 5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid also makes it an excellent candidate for further structural modifications. By altering substituents on the thienopyrimidine ring or modifying the cyclopropyl groups, researchers can explore a wide range of analogs with enhanced bioavailability and efficacy. This approach aligns with current trends in medicinal chemistry, where iterative optimization plays a pivotal role in drug discovery.

In addition to its therapeutic potential, this compound has garnered attention for its role in chemical biology studies. Its ability to modulate cellular signaling pathways has been extensively studied using advanced techniques such as CRISPR-Cas9 gene editing and high-content screening assays. These studies provide valuable insights into its mechanism of action and pave the way for its application in precision medicine.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies reveal that it exhibits strong binding affinity to several drug targets, including G-protein coupled receptors (GPCRs) and kinases. This computational data is complemented by experimental validation through in vitro assays, ensuring a robust foundation for further research.

In conclusion, 5-cyclopropyl-2-(2,2-dimethylcyclopropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid represents a compelling example of how innovative synthetic strategies and advanced biological testing can converge to yield promising therapeutic candidates. As research continues to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.